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Compound of Interest

Compound Name: (-)-Dihydrojasmonic acid

Cat. No.: B1345552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the qualitative and quantitative

analysis of dihydrojasmonic acid in various matrices, including plant tissues and cosmetic

formulations. The protocols described herein leverage the high sensitivity and selectivity of Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Introduction to Dihydrojasmonic Acid Analysis
Dihydrojasmonic acid (DHJA) is a saturated derivative of jasmonic acid, a plant hormone

involved in regulating a wide array of physiological processes, including growth, development,

and stress responses.[1] Accurate and sensitive detection of DHJA is crucial for understanding

its biological functions and for quality control in industries where it or its derivatives are used,

such as in fragrances. The analytical techniques detailed below offer robust and reliable

methods for the determination of DHJA.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

dihydrojasmonic acid, often following a derivatization step to enhance volatility and thermal

stability.[2][3][4]
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Experimental Workflow for GC-MS Analysis

Sample Preparation GC-MS Analysis Data Processing

Sample Collection
(Plant Tissue/Cosmetic) Extraction Derivatization GC Injection Chromatographic

Separation Electron Ionization (EI) Mass Analysis (Quadrupole) Detection Data Acquisition Peak Integration Spectral Library
Search Quantification

Sample Preparation LC-MS/MS Analysis Data Processing

Plant Tissue
(e.g., leaves, roots)

Homogenization
(in liquid nitrogen)

Solvent Extraction
(e.g., Methanol)

Solid-Phase Extraction
(SPE) UPLC Injection Chromatographic

Separation (C18) Electrospray Ionization (ESI) MRM Analysis
(Triple Quadrupole) Detection Data Acquisition Peak Integration

(MRM Transitions)
Quantification

(Internal Standard)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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